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Compound of Interest

Compound Name: Sophoraflavanone G

Cat. No.: B1683828 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Sophoraflavanone G (SG) is a prenylated flavonoid isolated from the medicinal plant Sophora

flavescens. It has demonstrated a range of biological activities, including anti-tumor, anti-

inflammatory, and neuroprotective effects.[1][2] In cell culture experiments, SG has been

shown to induce apoptosis, inhibit cell proliferation and migration, and modulate key signaling

pathways involved in cancer progression and inflammation.[1][3][4] These application notes

provide a comprehensive overview of the use of Sophoraflavanone G in cell culture

experiments, including its mechanism of action, quantitative data from various studies, and

detailed protocols for key experimental assays.
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Cell Line Assay
Concentrati
on Range

Incubation
Time

Observed
Effect

Reference

MDA-MB-231

(Triple-

Negative

Breast

Cancer)

MTT Assay 10-100 µM
24, 48, 72

hours

Dose- and

time-

dependent

decrease in

cell viability.

[1]

BT-549 and

MDA-MB-231

(TNBC)

Cell Counting

Kit-8
Not specified Not specified

Inhibition of

proliferation.
[4]

HL-60

(Human

Leukemia)

MTT Assay 3-30 µM Not specified
Decreased

cell viability.
[5]

BV2

(Microglia)
Not specified Not specified Not specified

Improved cell

viability in the

presence of

LPS-

activated

conditioned

medium.

[2]

Normal

Human

Gingival

Fibroblast

(NHGF)

MTT Assay Up to 4 µg/ml Not specified

No cytotoxic

effect at

antimicrobial

concentration

s.

[6]

Table 2: Effects of Sophoraflavanone G on Apoptosis-
Related Proteins and Processes
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Cell Line Target
Concentration
of SG

Effect Reference

MDA-MB-231
Cleaved

Caspase-8
Not specified

Increased

expression
[1]

MDA-MB-231
Cleaved

Caspase-9
Not specified

Increased

expression
[1]

MDA-MB-231
Cleaved

Caspase-3
Not specified

Increased

expression
[1][4]

MDA-MB-231 Bax Not specified
Increased

expression
[1][4]

MDA-MB-231 Bcl-2 Not specified
Decreased

expression
[1][4]

MDA-MB-231 Bcl-xL Not specified
Decreased

expression
[1]

MDA-MB-231 Cytochrome c Not specified

Increased

release from

mitochondria

[1]

MDA-MB-231
Reactive Oxygen

Species (ROS)
Not specified

Increased

production
[1]

HL-60 Caspase-3 3-30 µM Activation [5]

HL-60 Caspase-9 3-30 µM Activation [5]

HL-60 Bax 3-30 µM Upregulation [5]

HL-60 Bcl-2 3-30 µM Downregulation [5]

HL-60 Bcl-xL 3-30 µM Downregulation [5]

HL-60 Cytochrome c 3-30 µM
Release from

mitochondria
[5]
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Signaling Pathways Modulated by
Sophoraflavanone G
Sophoraflavanone G exerts its biological effects by modulating several key signaling

pathways.

1. MAPK Pathway: SG has been shown to suppress the Mitogen-Activated Protein Kinase

(MAPK) pathway, which is often hyperactivated in cancer cells and plays a crucial role in cell

proliferation, migration, and invasion.[1][7]
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Sophoraflavanone G

MAPK Pathway

Cell Proliferation Cell Migration Cell Invasion

Sophoraflavanone G

Upstream Signals
(e.g., JAKs, Src)

STAT Proteins

Gene Transcription

Cell Proliferation Cell Survival

 

Sophoraflavanone G

EGFR

PI3K

AKT

Cancer Cell Progression

Seed cells in a
96-well plate Treat with Sophoraflavanone G Incubate for

24-72 hours Add MTT reagent Incubate for
2-4 hours

Add solubilization solution
(e.g., DMSO)

Measure absorbance
at 570 nm

Cell treatment with SG
and lysis

Protein quantification
(e.g., BCA assay) SDS-PAGE Protein transfer to

membrane (PVDF) Blocking Primary antibody
incubation

Secondary antibody
incubation Detection

Treat cells with
Sophoraflavanone G

Harvest cells
(including supernatant) Wash with PBS Resuspend in

Annexin V binding buffer
Stain with Annexin V
and Propidium Iodide Incubate in the dark Analyze by

flow cytometry
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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